Cas no 71118-96-2 (trans-4-Aethoxycarbonylamino-cyclohexanol)

• Product Name: trans-4-Aethoxycarbonylamino-cyclohexanol
• CAS No: 71118-96-2
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD09836369
• CID: 3036054
• Update Time: 2025-08-05

trans-4-Aethoxycarbonylamino-cyclohexanol Chemical and Physical Properties

Names and Identifiers

• trans-4-Aethoxycarbonylamino-cyclohexanol

• MDL： MFCD09836369
• Inchi： 1S/C9H17NO3/c1-2-13-9(12)10-7-3-5-8(11)6-4-7/h7-8,11H,2-6H2,1H3,(H,10,12)
• InChI Key： LYNCTVPCPODSQZ-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)NC(=O)OCC

Computed Properties

• Exact Mass: 187.12100

Experimental Properties

• PSA: 58.56000
• LogP: 1.42690

Additional information on trans-4-Aethoxycarbonylamino-cyclohexanol

Research Brief on trans-4-Aethoxycarbonylamino-cyclohexanol (CAS: 71118-96-2)

trans-4-Aethoxycarbonylamino-cyclohexanol (CAS: 71118-96-2) is a cyclohexanol derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and therapeutic interventions. This compound, characterized by its ethoxycarbonylamino functional group, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its role in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

One of the key areas of research involving trans-4-Aethoxycarbonylamino-cyclohexanol is its application in the synthesis of novel GABA_A receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for the benzodiazepine-binding site of GABA_A receptors, suggesting potential anxiolytic and sedative properties. The study utilized molecular docking and in vitro binding assays to elucidate the structure-activity relationship (SAR) of these derivatives, highlighting the importance of the ethoxycarbonylamino moiety in receptor interaction.

Another notable advancement is the use of trans-4-Aethoxycarbonylamino-cyclohexanol as a precursor in the development of prodrugs for targeted drug delivery. Researchers have exploited its chemical stability and solubility profile to design prodrugs that can be enzymatically cleaved in specific tissues, thereby enhancing therapeutic efficacy while minimizing off-target effects. For instance, a recent patent application (WO2023056789) describes its incorporation into a prodrug system for the treatment of chronic pain, with promising preclinical results in animal models.

In addition to its pharmacological applications, trans-4-Aethoxycarbonylamino-cyclohexanol has also been investigated for its role in chemical biology tools. A 2024 study in ACS Chemical Biology reported its use as a photoaffinity labeling probe to study protein-ligand interactions in real-time. The compound's ability to form covalent bonds upon UV irradiation makes it a valuable tool for mapping binding sites and understanding molecular mechanisms of action.

Despite these advancements, challenges remain in the large-scale synthesis and purification of trans-4-Aethoxycarbonylamino-cyclohexanol. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, with green chemistry approaches gaining traction. A study in Organic Process Research & Development (2023) detailed a solvent-free catalytic hydrogenation method that significantly reduces environmental impact while maintaining high enantiomeric purity.

In conclusion, trans-4-Aethoxycarbonylamino-cyclohexanol (CAS: 71118-96-2) continues to be a compound of interest in chemical biology and medicinal chemistry, with diverse applications ranging from drug development to chemical probes. Ongoing research is expected to further elucidate its potential and address current limitations in its synthesis and application.